Cas no 1369057-90-8 (1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-)

1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- structure
1369057-90-8 structure
Product Name:1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-
CAS No:1369057-90-8
MF:C13H17FN2
MW:220.285886526108
CID:5265231
PubChem ID:82494112
Update Time:2024-03-01

1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl-
    • Inchi: 1S/C13H17FN2/c1-9(15)3-4-10-8-16(2)13-7-11(14)5-6-12(10)13/h5-9H,3-4,15H2,1-2H3
    • InChI Key: OZOZAHBKDJEAML-UHFFFAOYSA-N
    • SMILES: C(C1=CN(C)C2=CC(F)=CC=C12)CC(N)C

Computed Properties

  • Exact Mass: 220.13757671g/mol
  • Monoisotopic Mass: 220.13757671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 31Ų

1H-Indole-3-propanamine, 6-fluoro-α,1-dimethyl- Pricemore >>

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